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The table below summarizes the available quantitative pharmacokinetic (PK) data for biperiden in healthy

elderly subjects, as found in a 2021 randomized controlled trial [1] [2].

Pharmacokinetic Findings in Healthy

Notes

Parameter

Elderly

Bioavailability

Tmax (Time to

Cmax)

Elimination Half-

Life

Protein Binding

PK Model

33% (+5%) [3]

1.5to 2 hours [4]

18 to 24 hours [3]

60% [3] [5]

Best fitted by a 2-

compartment model [1]

[2]

Information from drug monographs; not specific to
the elderly cohort in the trial.

Information from drug monographs; not specific to
the elderly cohort in the trial.

Information from drug monographs; not specific to
the elderly cohort in the trial. The 2021 study noted
the half-life may be prolonged in the elderly [3].

Information from drug monographs; not specific to
the elderly cohort in the trial.

Based on the 2021 study in healthy elderly subjects.
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Pharmacokinetic Findings in Healthy
Notes
Parameter Elderly
Variability High inter-occasion and Based on the 2021 study in healthy elderly subjects.

inter-subject variability

[1][2]

Detailed Experimental Protocol from a Key Study

The primary source of PK data comes from a study titled "Biperiden Challenge Model in Healthy Elderly
as Proof-of-Pharmacology Tool: A Randomized, Placebo-Controlled Trial" published in the Journal of
Clinical Pharmacology in 2021 [1]. Here is a detailed breakdown of their methodology:

¢ Study Design: A randomized, double-blind, placebo-controlled, 3-way crossover study [1] [2].

e Subjects: 12 healthy elderly subjects aged 65 to 80 years, with a Mini-Mental State Examination
score of 228 [2].

¢ Interventions: Single oral doses of biperiden (2 mg and 4 mg) and a placebo, with a washout period
of one week between administrations [1] [2].

e PK Sampling: Venous blood samples were collected pre-dose and at 0.5, 1, 1.5, 2, 2.5, 4, 7, 10, and
22 hours post-dose [2].

e Bioanalytical Method: Plasma concentrations of biperiden were determined using liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS). The analytical range was
0.100 to 100.0 ng/mL [2].

¢ PK Analysis: Non-compartmental analysis was performed, and a population PK-PD model was
developed [1] [2].

The following diagram illustrates the workflow of this key clinical study:
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Study Population:
12 Healthy Elderly Subjects

Integration
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Pharmacokinetic-Pharmacodynamic (PK-PD)
Relationship

The 2021 study established a clear link between biperiden exposure and its cognitive effects, which is crucial

for a proof-of-pharmacology model [1] [2].

¢ Significant Impairments: The 4 mg dose showed significant impairment in:
o Sustained attention: Measured by adaptive tracking performance.
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o Verbal memory: Fewer words recalled on a word list test.
o Working memory: Increased reaction time on the n-back task [1] [2].
¢ Concentration-Effect Relationship: Population PK-PD analysis quantified significant relationships
between biperiden plasma concentration and effects on n-back reaction time, n-back accuracy, and
adaptive tracking performance [1] [2].

The graph below conceptualizes this established PK-PD relationship:
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Knowledge Gaps and Research Limitations
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It is important to note the limitations in the available data for your purpose of creating an in-depth guide:

¢ Limited Scope: The search results do not provide a complete PK profile (e.g., volume of distribution,
clearance) specifically for the elderly population from the 2021 study. The general PK parameters are
supplemented from drug monographs [3] [5].

e Lack of Broader Data: The available information is primarily from one specific study. A
comprehensive whitepaper would require broader data on biperiden PK in the elderly, including the
impact of multiple dosing and comparisons with younger populations, which were not found in this
search [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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